![molecular formula C17H18N2O2S2 B4269519 5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4269519.png)
5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-one derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has also been studied for its potential as an anti-inflammatory agent. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.
Mechanism of Action
The mechanism of action of 5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in the biosynthesis of nucleotides, which are essential for cell proliferation. This inhibition leads to the accumulation of toxic metabolites, which induce apoptosis in cancer cells. In addition, this compound has also been shown to inhibit the activity of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits cell proliferation. In addition, this compound has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. This compound has shown promising results in preclinical studies and may have potential as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 5-ethyl-2-mercapto-3-(4-methoxybenzyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is to further investigate the mechanism of action of this compound and to identify the specific enzymes and pathways that are targeted by this compound. Another potential direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as viral infections and autoimmune diseases. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in aqueous solutions.
properties
IUPAC Name |
5-ethyl-3-[(4-methoxyphenyl)methyl]-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S2/c1-4-13-10(2)23-15-14(13)16(20)19(17(22)18-15)9-11-5-7-12(21-3)8-6-11/h5-8H,4,9H2,1-3H3,(H,18,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PELWEVAIBSPGDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC2=C1C(=O)N(C(=S)N2)CC3=CC=C(C=C3)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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